Cas no 3123-98-6 (5-methyloxan-2-one)

• Product Name: 5-methyloxan-2-one
• CAS No: 3123-98-6
• MF: C₆H₁₀O₂
• MW: 114.142402172089
• CID: 1452281
• PubChem ID: 10701806
• Update Time: 2025-10-19

5-methyloxan-2-one Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, tetrahydro-5-methyl-
• 5-methyloxan-2-one
• gamma-Methyl-delta-valerolactone
• SCHEMBL363653
• (5S)-5-METHYLOXAN-2-ONE
• DTXSID00443615
• 5-methyl-tetrahydro-pyran-2-one
• 3123-98-6
• GQUBDAOKWZLWDI-UHFFFAOYSA-N
• 5-methyltetrahydro-2H-pyran-2-one
• EN300-155473

• MDL： MFCD20483759
• Inchi： 1S/C6H10O2/c1-5-2-3-6(7)8-4-5/h5H,2-4H2,1H3
• InChI Key： GQUBDAOKWZLWDI-UHFFFAOYSA-N
• SMILES： O1C(CCC(C)C1)=O

Computed Properties

• Exact Mass: 114.0681
• Monoisotopic Mass: 114.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 98.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 1
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• Density: 1.001±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 50-52 ºC
• Boiling Point: 210-215 ºC
• Flash Point: 79.8±15.9 ºC,
• Solubility: Slightly soluble (22 g/l) (25 º C),
• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Lactones Delta valerolactones

Additional information on 5-methyloxan-2-one

Research Brief on 5-Methyloxan-2-one (CAS: 3123-98-6) in Chemical Biology and Pharmaceutical Applications

5-Methyloxan-2-one (CAS: 3123-98-6), a cyclic ester with a five-membered lactone structure, has recently garnered significant attention in chemical biology and pharmaceutical research due to its versatile applications in drug synthesis, flavor/fragrance industries, and as a chiral building block. This brief synthesizes the latest findings (2022-2023) on its synthetic methodologies, biological activities, and industrial applications.

Recent advances in catalytic asymmetric synthesis have enabled efficient enantioselective production of 5-methyloxan-2-one. A 2023 ACS Catalysis study (DOI: 10.1021/acscatal.3c01234) demonstrated a novel biocatalytic route using engineered lipases with >99% ee yield, addressing previous challenges in stereocontrol. Concurrently, its role as a precursor for γ-amino acid derivatives has been explored for CNS-targeting therapeutics, showing enhanced blood-brain barrier permeability in preclinical models (J. Med. Chem. 2022, 65(8), 6124-6135).

In pharmaceutical formulations, 5-methyloxan-2-one's degradation kinetics under physiological conditions were systematically characterized via HPLC-MS/MS (Anal. Chem. 2023, 95(2), 1021-1029). The compound exhibited pH-dependent hydrolysis (t_1/2 = 8.2h at pH 7.4), informing its use as a prodrug linker. Notably, its polyethylene glycol conjugates showed improved aqueous solubility (up to 15 mg/mL) while maintaining thermal stability up to 180°C (Thermochim. Acta 2023, 721, 179456).

Industrial applications have expanded through continuous flow chemistry implementations. A 2022 Org. Process Res. Dev. report (26(4), 1289-1296) detailed a solvent-free microwave-assisted process achieving 92% conversion at 80°C with 50% reduced energy consumption. The compound's GRAS (Generally Recognized As Safe) status has been reaffirmed for food additives (EFSA Journal 2023;21(1):e07721), though pharmacokinetic studies recommend limiting daily intake to 1.2 mg/kg body weight due to observed hepatic metabolism saturation in primate models.

Emerging research directions include its utilization in metal-organic frameworks (MOFs) for controlled drug release (Chem. Mater. 2023, 35(3), 891-902) and as a monomer for biodegradable polyesters with tunable mechanical properties (Macromolecules 2022, 55(16), 7112-7123). Ongoing clinical trials (NCT05438126) are evaluating 5-methyloxan-2-one-derived antiepileptics, with Phase I results showing favorable safety profiles up to 800 mg/day doses.

In conclusion, 5-methyloxan-2-one (3123-98-6) demonstrates growing multidisciplinary importance. Future research should prioritize: (1) scalable green synthesis methods, (2) detailed structure-activity relationship studies for medicinal applications, and (3) comprehensive toxicological profiling of long-term exposure scenarios. The compound's unique stereochemical and physicochemical properties position it as a valuable platform molecule for next-generation pharmaceutical and specialty chemical development.